molecular formula C4H12OSi2 B3423403 1,1,3,3-Tetramethyldisiloxane CAS No. 30110-74-8

1,1,3,3-Tetramethyldisiloxane

Cat. No. B3423403
CAS RN: 30110-74-8
M. Wt: 132.31 g/mol
InChI Key: KWEKXPWNFQBJAY-UHFFFAOYSA-N
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Description

1,1,3,3-Tetramethyldisiloxane is a type of siloxane derivative. It is used as a monomer in the production of silicone polymers or silicone resins . It is also used as a precursor to prepare other organosilicon compounds and is utilized in non-aqueous polymer preparation as well as a laboratory reagent .


Synthesis Analysis

This compound can be prepared efficiently with high yield by the reaction of organohydrogen polysiloxanes having methylhydrogen siloxy unit in the structure with methyl Grignard reagent CH3MgX in dialkyl ether solvent and followed by hydrolysis of the reaction product . It is also synthesized through the meticulous hydrolysis of chlorodimethylsilane .


Molecular Structure Analysis

The molecular formula of this compound is C4H14OSi2 . It has a molecular weight of 134.32 .


Chemical Reactions Analysis

This compound exhibits stability in neutral or near-neutral pH environments but demonstrates high reactivity towards strong bases and to a lesser extent, acids . It is a highly reactive reducing reagent in the Au/TiO2-catalyzed hydrosilylation of carbonyl compounds relative to monohydrosilanes .


Physical And Chemical Properties Analysis

This compound is a liquid with a refractive index of 1.370 at 20°C. It has a boiling point of 70-71 °C and a density of 0.76 g/mL at 25 °C .

Mechanism of Action

1,1,3,3-Tetramethyldisiloxane serves as a proficient reducing agent, crucial in producing higher molecular weight hydride-terminated polydimethylsiloxanes. Its weakly hydridic Si−H bond allows for selective reduction of various organic functional groups .

Safety and Hazards

1,1,3,3-Tetramethyldisiloxane is highly flammable and can be explosive when mixed with oxidizing substances. It is irritating to eyes, respiratory system, and skin . It should be stored in a cool place and kept away from sources of ignition .

Future Directions

The market for 1,1,3,3-Tetramethyldisiloxane has witnessed swift and substantial growth in recent years, and forecasts project a continued significant expansion from 2023 to 2031 .

properties

InChI

InChI=1S/C4H12OSi2/c1-6(2)5-7(3)4/h1-4H3
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InChI Key

KWEKXPWNFQBJAY-UHFFFAOYSA-N
Source PubChem
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Canonical SMILES

C[Si](C)O[Si](C)C
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Molecular Formula

C4H12OSi2
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DSSTOX Substance ID

DTXSID3052010
Record name 1,1,3,3-Tetramethyldisiloxane
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Molecular Weight

132.31 g/mol
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Physical Description

Liquid, Clear liquid; [Gelest MSDS]
Record name Disiloxane, 1,1,3,3-tetramethyl-
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CAS RN

3277-26-7, 30110-74-8
Record name Disiloxane, 1,1,3,3-tetramethyl-
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